Cas no 301176-99-8 (1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea)

• Product Name: 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea
• CAS No: 301176-99-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 6535868
• PubChem ID: 9646459
• Update Time: 2025-08-04

1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea
• 301176-99-8
• 1-[(E)-[5-(4-methoxyphenyl)furan-2-yl]methylideneamino]-3-prop-2-enylthiourea
• SMR000322885
• CHEMBL3198627
• 1-[(E)-{[5-(4-METHOXYPHENYL)FURAN-2-YL]METHYLIDENE}AMINO]-3-(PROP-2-EN-1-YL)THIOUREA
• (2E)-2-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• MLS000703459
• (E)-N-allyl-2-((5-(4-methoxyphenyl)furan-2-yl)methylene)hydrazinecarbothioamide
• N-Allyl-2-((5-(4-methoxyphenyl)furan-2-yl)methylene)hydrazine-1-carbothioamide
• AKOS002184197
• F0344-1913

• Inchi： 1S/C16H17N3O2S/c1-3-10-17-16(22)19-18-11-14-8-9-15(21-14)12-4-6-13(20-2)7-5-12/h3-9,11H,1,10H2,2H3,(H2,17,19,22)/b18-11+
• InChI Key： ULYGRPJTYCMTGK-WOJGMQOQSA-N
• SMILES： S=C(N/N=C/C1=CC=C(C2C=CC(=CC=2)OC)O1)NCC=C

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.9Ų

Additional information on 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea

Compound CAS No. 301176-99-8: 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea

The compound with CAS No. 301176-99-8, named 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yl)thiourea, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of thioureas, which are known for their versatility in chemical synthesis and applications in various fields such as pharmacology, material science, and catalysis. The furan ring system in its structure contributes to its aromaticity and potential for conjugation, while the 4-methoxyphenyl group introduces electron-donating properties that can influence its reactivity and stability.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its thiourea core has been shown to exhibit interesting biological activities, including antioxidant and anti-inflammatory properties. Researchers have also explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. The presence of the propenyl group (prop-2-en-1-yl) adds flexibility to the molecule, enhancing its ability to interact with biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The key intermediates are carefully selected to ensure high yields and purity. For instance, the formation of the imine bond between the furan derivative and the thiourea moiety is a critical step that requires precise control over reaction conditions, such as pH and temperature. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in catalysis or as a building block for metalloorganic frameworks (MOFs). Recent research has also explored its use in polymer chemistry, where it serves as a cross-linking agent or a functional monomer, contributing to the development of advanced materials with tailored properties.

The structural uniqueness of 1-(E)-{5-(4-methoxyphenyl)furan-2-ylmethylidene}amino-3-(prop-2-en-1-yli)thiourea also makes it an attractive candidate for studying photochemical reactions. Its conjugated system allows for efficient absorption of light, which can be harnessed in applications such as photovoltaics or light-emitting diodes (LEDs). Preliminary studies have demonstrated its potential as a photosensitizer in organic solar cells, where it facilitates electron transfer processes.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry and green chemical processes.

In conclusion, CAS No. 301176-99